Cas no 1794889-01-2 (4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one)

• Product Name: 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one
• CAS No: 1794889-01-2
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 5323583
• PubChem ID: 27103188
• Update Time: 2025-05-25

4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(Trifluoromethyl)phenyl]methyl]-2-piperazinone
• 4-(2-(trifluoromethyl)benzyl)piperazin-2-one
• AKOS017094687
• 1794889-01-2
• 4-{[2-(trifluoromethyl)phenyl]methyl}piperazin-2-one
• F6616-2181
• 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one

• Inchi： 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)7-17-6-5-16-11(18)8-17/h1-4H,5-8H2,(H,16,18)
• InChI Key： DWDMEWVRBHOACS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CC(NCC1)=O)(F)F

Computed Properties

• Exact Mass: 258.09799753g/mol
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 356.5±42.0 °C(Predicted)
• pka: 15.03±0.20(Predicted)

Additional information on 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one

4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one: A Comprehensive Overview

The compound with CAS No. 1794889-01-2, known as 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazin-2-one core with a trifluoromethyl-substituted phenyl group. The trifluoromethyl group, a common substituent in drug design, imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one as a precursor for the development of novel pharmaceutical agents. Its piperazin-2-one moiety is known to exhibit bioisosteric properties, which are highly desirable in drug design due to their ability to mimic the effects of other biologically active compounds. The integration of this moiety with the trifluoromethyl-substituted phenyl group has been shown to enhance the compound's pharmacokinetic profile, including improved solubility and bioavailability.

In terms of synthesis, the compound can be prepared through a variety of routes, including nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

The application of 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a building block for constructing functional materials with tailored electronic characteristics.

From an environmental perspective, the compound's synthesis and application have been designed with sustainability in mind. Researchers have emphasized the importance of minimizing waste and reducing energy consumption during the production process. These efforts align with global initiatives aimed at promoting green chemistry practices across various industries.

In conclusion, 4-{[2-(Trifluoromethyl)phenyl]methyl}piperazin-2-one represents a versatile and innovative molecule with wide-ranging applications in both academic research and industrial settings. Its unique structure, combined with its favorable chemical properties, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.